1. Investigate the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of therapeutics for diseases such as cancer, Alzheimer's, and Parkinson's disease.
2. Develop new biosensors based on 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine for the detection of biomolecules such as DNA, RNA, and proteins.
3. Improve the specificity and sensitivity of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine for specific biological targets such as mitochondria or lysosomes.
4. Investigate the use of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a tool for drug delivery and enhancing the efficacy of existing drugs.
5. Explore the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a fluorescent probe for monitoring metabolic activity in living cells.
6. Investigate the use of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of advanced materials and electronic devices.
7. Study the long-term safety and toxicity of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in vivo to assess its potential as a therapeutic agent in humans.
8. Develop new synthetic routes for the preparation of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine to enhance yield and purity.
9. Evaluate the potential of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine in the development of biosensors for environmental monitoring and sensing.
10. Investigate the feasibility of 2-{5-[2-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine as a tool for targeted gene therapy.